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Compound of Interest

Compound Name: Hexanoic acid

Cat. No.: B190745

Hexanoic acid, also known as caproic acid, is a versatile chemical used in the synthesis of
flavors, fragrances, and pharmaceuticals. However, its corrosive nature necessitates strict
adherence to safety protocols to protect laboratory personnel. This guide provides essential,
step-by-step procedures for the safe handling and disposal of hexanoic acid, ensuring the
well-being of researchers and compliance with safety standards.

Hazard Identification and Classification

Hexanoic acid is classified with several key hazards that demand rigorous safety precautions.
It is crucial to understand these risks before handling the substance.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b190745?utm_src=pdf-interest
https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Hazard Classification Category Description

. . o Causes severe skin burns and
Skin Corrosion/Irritation 1C
eye damage.[1][2]

Causes serious eye damage.

(112131

Serious Eye Damage/Irritation 1

Acute Toxicity (Dermal) 3 Toxic in contact with skin.[2]
Acute Toxicity (Oral) 4 Harmful if swallowed.[2][3]
Acute Toxicity (Inhalation) 4 Harmful if inhaled.[2]
Corrosive to Metals 1 May be corrosive to metals.[2]

Hazardous to the Aquatic o
) Acute 3 Harmful to aquatic life.[4][5]
Environment

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical lines of defense against exposure to
hexanoic acid. A risk assessment of the specific procedure should always be conducted to
ensure the highest level of protection.
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Protection Type

Specification

Rationale

Eye & Face Protection

Tightly fitting safety goggles or
a full-face shield.[2][5]

Protects against splashes that
can cause severe eye damage
and burns.[1][3][6]

Skin Protection

Chemical-resistant gloves
(e.qg., nitrile rubber, tested to
EN 374).[1]

Prevents skin contact, which
can cause severe burns and

toxic effects.[2]

Impervious protective clothing
(lab coat, apron).[2]

Provides a barrier against skin
exposure from spills or

splashes.

Closed-toe shoes and

protective boots if required.[2]

Protects feet from potential

spills.

Respiratory Protection

Use only in a well-ventilated
area with local exhaust
ventilation.[1][2][7]

Minimizes the inhalation of

harmful vapors.

If ventilation is inadequate or
aerosols are generated, use a
NIOSH-approved respirator
with an appropriate filter (e.qg.,
Type ABEK).[4][5]

Protects the respiratory tract

from irritation and toxic effects.

[8]

Note: Always inspect PPE for integrity before use and clean or discard it appropriately after

handling the chemical.[1] Contaminated clothing should be removed immediately and washed

before reuse.[4][5][6]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling ensures that safety is maintained at every stage of the

experimental process.

Step 1: Pre-Handling Preparations

» Verify Engineering Controls: Ensure the work area is well-ventilated. Confirm that the

chemical fume hood is functioning correctly.[1][9]
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o Assemble Materials: Gather all necessary equipment, including sealed containers for
hexanoic acid, dispensing tools (e.g., pipettes, graduated cylinders), and designated waste
containers.

o Review Emergency Procedures: Locate the nearest safety shower and eye wash station.[2]
Confirm that a spill kit with appropriate absorbent material is readily available.

o Don PPE: Put on all required personal protective equipment as specified in the table above.

Step 2: During Handling

o Dispense with Care: Handle hexanoic acid within a chemical fume hood to minimize vapor
exposure.

Avoid Contact: Prevent direct contact with skin, eyes, and clothing.[2][9]

Prevent Splashes: Pour the liquid carefully and slowly to avoid splashing.

Keep Containers Sealed: Keep the primary container of hexanoic acid tightly closed when
not in use to prevent the release of vapors.[2][4][7]

Prohibit Consumption: Do not eat, drink, or smoke in the laboratory or handling area.[6][8]

Step 3: Post-Handling Procedures

o Decontaminate: Clean the work surface and any equipment used with a suitable cleaning
agent.

 Remove PPE: Remove PPE carefully, avoiding self-contamination. Gloves should be
removed last and disposed of as contaminated waste.

o Personal Hygiene: Wash hands and face thoroughly with soap and water after handling the
substance.[1][2][4]

Emergency and First Aid Procedures

In the event of an accidental exposure, immediate and appropriate first aid is critical.

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0105_EU_6N.pdf
https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0105_EU_6N.pdf
https://www.chemicalbull.com/images/product/MSDS-1758784708.pdf
https://www.benchchem.com/product/b190745?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/H0105_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255900
https://consolidated-chemical.com/product/caproic-acid-hexanoic-acid-deironized-premium-food-grade/
https://www.spectrumchemical.com/media/sds/HE174_AGHS.pdf
https://www.inchem.org/documents/icsc/icsc/eics1167.htm
https://www.chemos.de/import/data/msds/GB_en/142-62-1-A0216412-GB-en.pdf
https://www.tcichemicals.com/BE/en/sds/H0105_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/w255900
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b190745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Action

Immediately rinse cautiously with water for

several minutes.[1][6] Remove contact lenses if
Eye Contact ) o

present and easy to do. Continue rinsing. Seek

immediate medical attention.[2][4][5]

Take off immediately all contaminated clothing.
Skin Contact [1][4][5] Rinse skin with plenty of water or
shower.[6] Seek immediate medical attention.

Remove the person to fresh air and keep them
comfortable for breathing.[4][5][6] If breathing is

Inhalation o ) ) ]
difficult, provide oxygen. Seek immediate
medical attention.
Rinse mouth with water.[1][4][6] Do NOT induce
) vomiting.[2][4][6] Give one or two glasses of
Ingestion

water to drink.[8] Seek immediate medical

attention.

Disposal Plan

Proper disposal of hexanoic acid and its contaminated materials is essential to prevent
environmental harm and ensure regulatory compliance.

Step 1: Waste Segregation and Collection

» Designated Containers: Collect waste hexanoic acid and any contaminated materials (e.g.,
gloves, absorbent pads) in a designated, properly labeled, and sealed hazardous waste
container.[1][10] The container should be corrosion-resistant.[11]

» No Mixing: Do not mix hexanoic acid waste with other waste streams unless explicitly
permitted by your institution's waste management plan.[4]

Step 2: Spill Management

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate non-essential

personnel.
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o Contain Spill: Use an inert, non-combustible absorbent material such as sand, earth, or a
universal binder to contain the spill.[1][10][11] Cover drains to prevent environmental
release.[1][4][5]

o Collect Waste: Carefully collect the absorbent material and place it into a suitable container
for hazardous waste disposal.[1][10]

o Decontaminate Area: Clean the spill area thoroughly.

Step 3: Final Disposal

o Follow Regulations: Dispose of the waste material through an approved waste disposal
plant.[4][5][6] All disposal activities must be in accordance with local, regional, and national

regulations.[4]

e Environmental Precaution: Do not allow the product to enter drains, surface water, or ground
water.[1][4][5]

Workflow for Handling Hexanoic Acid
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Caption: Workflow for the safe handling of Hexanoic Acid.
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Quantitative Safety Data

The following table summarizes key quantitative data for hexanoic acid, which is essential for
risk assessment and emergency planning.

Property Value

Acute Toxicity

Oral LD50 (rat) ~3,000 mg/kg[9][11]
Dermal LD50 (rabbit) 630 mg/kg[11]
Flammability

Flash Point 102°C - 108°CJ[2][8][11]
Auto-ignition Temperature 380°C[2][8][11]
Explosive Limits in Air 1.3 - 9.3%[2][8]

Physical Properties

Molecular Formula CsH1202

Molecular Weight 116.16 g/mol [10]
Boiling Point ~205°C[2][8][10]
Solubility in Water (20°C) 1.1 g/100mL[2][8][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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